Cas no 1632286-16-8 (4-bromo-1-methyl-imidazol-2-amine;hydrochloride)

• Product Name: 4-bromo-1-methyl-imidazol-2-amine;hydrochloride
• CAS No: 1632286-16-8
• MF: C₄H₇BrClN₃
• MW: 212.475478410721
• MDL: MFCD28144834
• CID: 2345868
• PubChem ID: 86280372
• Update Time: 2025-06-13

4-bromo-1-methyl-imidazol-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methyl-1H-imidazol-2-amine hydrochloride
• 4-bromo-1-methyl-imidazol-2-amine;hydrochloride
• 1632286-16-8
• 4-bromo-1-methylimidazol-2-amine;hydrochloride
• 4-Bromo-1-methyl-1H-imidazol-2-aminehydrochloride
• AKOS024465074
• AS-77869
• CS-0104583
• D76428
• SCHEMBL23214273
• 1H-Imidazol-2-amine, 4-bromo-1-methyl-, hydrochloride (1:1)
• DB-412287
• 4-BROMO-1-METHYLIMIDAZOL-2-AMINE HYDROCHLORIDE

• MDL： MFCD28144834
• Inchi： 1S/C4H6BrN3.ClH/c1-8-2-3(5)7-4(8)6;/h2H,1H3,(H2,6,7);1H
• InChI Key： BABPBLUANJVLHU-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(N)=N1.Cl

Computed Properties

• Exact Mass: 210.95119g/mol
• Monoisotopic Mass: 210.95119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-bromo-1-methyl-imidazol-2-amine;hydrochloride

4-bromo-1-methyl-imidazol-2-amine;hydrochloride (CAS No. 1632286-16-8): A Key Intermediate in Modern Pharmaceutical Research

4-bromo-1-methyl-imidazol-2-amine;hydrochloride, with the CAS number 1632286-16-8, is a significant intermediate in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its versatile applications in the synthesis of various biologically active molecules. Its unique structural framework, featuring a brominated imidazole core, makes it a valuable building block for drug discovery and development.

The< strong>imidazole moiety is a prominent heterocyclic structure that is widely prevalent in numerous pharmacologically relevant compounds. The presence of a< strong>methyl group at the 1-position and a< strong>hydrochloride salt form enhances its reactivity and solubility, making it an ideal candidate for further functionalization. This compound has been extensively explored in the synthesis of antiviral, anticancer, and anti-inflammatory agents, underscoring its importance in medicinal chemistry.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents targeting complex diseases. The< strong>brominated imidazole scaffold of 4-bromo-1-methyl-imidazol-2-amine;hydrochloride provides a versatile platform for constructing intricate molecular architectures. Researchers have leveraged this compound to develop inhibitors of kinases and other enzymes involved in signal transduction pathways. For instance, studies have demonstrated its utility in generating potent inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory responses and autoimmune diseases.

The< strong>hydrochloride form of this compound enhances its stability and bioavailability, making it more suitable for pharmaceutical applications. This form is particularly advantageous when used in solid-state formulations, where stability and shelf-life are critical factors. The compound's ability to undergo further functionalization has also been exploited in the synthesis of protease inhibitors, which are essential in treating viral infections and cancer.

One of the most compelling aspects of 4-bromo-1-methyl-imidazol-2-amine;hydrochloride is its role in the development of next-generation anticancer agents. The bromine atom at the 4-position serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the construction of complex heterocyclic derivatives. These derivatives have shown promising activity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The ability to tailor the structure of these derivatives allows for fine-tuning their biological activity, leading to more effective and targeted therapies.

The< strong>methyl-substituted imidazole ring also contributes to the compound's pharmacological properties by influencing its binding affinity and selectivity. This feature has been particularly useful in the design of small molecule inhibitors that interact with specific protein targets. For example, researchers have utilized this compound to develop inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. These inhibitors have shown potential in preclinical studies as candidates for treating various types of cancer.

In addition to its applications in oncology, 4-bromo-1-methyl-imidazol-2-amine;hydrochloride has found utility in the treatment of infectious diseases. The brominated imidazole core can be modified to create compounds with broad-spectrum antimicrobial activity. Recent studies have highlighted its role in generating novel antiviral agents that target viral enzymes essential for replication. These findings underscore the compound's potential as a lead molecule for developing new therapies against emerging viral pathogens.

The< strong>hydrochloride salt form also facilitates its use in formulation development, where compatibility with other excipients and stability under various conditions are paramount. This has enabled researchers to create innovative drug delivery systems that enhance bioavailability and therapeutic efficacy. For instance, sustained-release formulations based on this compound have been explored as potential treatments for chronic conditions requiring long-term administration.

The synthetic versatility of 4-bromo-1-methyl-imidazol-2-amine;hydrochloride extends beyond its applications in drug discovery. It has been utilized as a key intermediate in the synthesis of agrochemicals and specialty chemicals. The ability to functionalize its bromine and methyl groups allows for the creation of diverse molecular structures with tailored properties. This has opened up new avenues for developing environmentally friendly pesticides and herbicides that are effective yet less harmful to non-target organisms.

The growing interest in green chemistry has also driven research into more sustainable synthetic routes for this compound. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. These efforts align with global initiatives to promote sustainable practices in pharmaceutical manufacturing, ensuring that future generations will have access to essential medicines without compromising environmental integrity.

In conclusion, 4-bromo-1-methyl-imidazol-2-amine;hydrochloride (CAS No. 1632286-16-8) is a multifaceted intermediate with far-reaching applications in pharmaceutical research and beyond. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.